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Compound of Interest

Compound Name: Zoledronic acid-15N2,13C2

Cat. No.: B1140581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data

sheet (MSDS) information for Zoledronic Acid-15N2,13C2. The isotopically labeled

Zoledronic Acid-15N2,13C2 shares chemical and toxicological properties with its unlabeled

counterpart, Zoledronic Acid. This guide is intended for researchers, scientists, and drug

development professionals, offering detailed information on its properties, hazards, handling

procedures, and biological mechanism of action.

Core Data Presentation
For ease of comparison and reference, the quantitative data for Zoledronic Acid-15N2,13C2
and Zoledronic Acid are summarized in the tables below.

Table 1: Physical and Chemical Properties
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Property
Zoledronic Acid-
15N2,13C2

Zoledronic Acid
Zoledronic Acid
Monohydrate

Molecular Formula
C₃¹³C₂H₁₀¹⁵N₂O₇P₂[1]

[2]
C₅H₁₀N₂O₇P₂[3] C₅H₁₂N₂O₈P₂[4][5]

Molecular Weight 276.06 g/mol [1][2][6] 272.09 g/mol [3][7] 290.11 g/mol [4][5]

CAS Number 1189694-79-8[1][2][6] 118072-93-8[3][7] 165800-06-6[4][5]

Appearance
White to off-white

solid

White crystalline

powder[8]

White crystalline

powder[9]

Melting Point Not available
193-204 °C

(decomposes)[8]
approx. 220-230 °C[9]

Solubility Not available

Soluble in water (up to

2 mg/mL)[8][10],

sparingly soluble[3].

Insoluble in DMSO

and EtOH[11].

Fairly low solubility in

water (50 mg/L)[9].

LogP -4.3[6] -4.2[3] Not available

Table 2: Toxicological Data (for Zoledronic Acid)

Parameter Value Reference

LD50 (Oral, Rat)

2910 mg/kg (for a related

phosphonic acid compound,

ATMP)

[12]

Mechanism of Action: Signaling Pathway
Zoledronic acid is a potent nitrogen-containing bisphosphonate that primarily acts by inhibiting

farnesyl pyrophosphate synthase (FPPS), a key enzyme in the mevalonate pathway.[3][6][8]

This inhibition prevents the synthesis of isoprenoid lipids, such as farnesyl pyrophosphate

(FPP) and geranylgeranyl pyrophosphate (GGPP). These molecules are essential for the post-

translational modification (prenylation) of small GTP-binding proteins like Ras and Rho, which
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are critical for various cellular processes, including cell signaling, cytoskeletal organization, and

cell survival. The disruption of these processes ultimately leads to the induction of apoptosis in

target cells, such as osteoclasts.
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Mevalonate Pathway

Mechanism of Action

Downstream Effects

HMG-CoA Mevalonate

HMG-CoA
Reductase Isopentenyl Pyrophosphate (IPP) Dimethylallyl Pyrophosphate (DMAPP) Geranyl Pyrophosphate (GPP)FPPS

Farnesyl Pyrophosphate (FPP)

FPPS
Geranylgeranyl Pyrophosphate (GGPP)

Ras Prenylation
(Farnesylation)

Rho Prenylation
(Geranylgeranylation)

Zoledronic Acid Farnesyl Pyrophosphate
Synthase (FPPS)

Inhibits

Ras

Apoptosis

Inhibition leads to

Rho Inhibition leads to

Activates

Activates
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1. Preparation

2. Personal Protective Equipment (PPE)

3. Compound Handling

4. Decontamination and Disposal

5. Emergency Procedures

Review MSDS and SOPs

Prepare designated handling area
(e.g., fume hood, glove box)

Assemble all necessary materials
(spill kit, waste disposal)

Don appropriate PPE:
- Safety glasses/goggles

- Lab coat/gown
- Double gloves (nitrile)

- Respiratory protection (if required)

Weighing and preparation of solutions
inside a containment device Perform experimental procedures

Decontaminate work surfaces and equipment

Dispose of waste in designated,
labeled containers

Remove PPE in the correct order

Wash hands thoroughly

In case of spill or exposure,
follow emergency SOPs

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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